Cas no 2228903-85-1 (4-(3-aminoprop-1-en-2-yl)-N,N-diethyl-3-methoxyaniline)

• Product Name: 4-(3-aminoprop-1-en-2-yl)-N,N-diethyl-3-methoxyaniline
• CAS No: 2228903-85-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6429799
• PubChem ID: 165882417
• Update Time: 2025-06-07

4-(3-aminoprop-1-en-2-yl)-N,N-diethyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-2-yl)-N,N-diethyl-3-methoxyaniline
• EN300-1812205
• 2228903-85-1

• Inchi： 1S/C14H22N2O/c1-5-16(6-2)12-7-8-13(11(3)10-15)14(9-12)17-4/h7-9H,3,5-6,10,15H2,1-2,4H3
• InChI Key： RLZSKUSGDFVBJM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=C)CN)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-(3-aminoprop-1-en-2-yl)-N,N-diethyl-3-methoxyaniline

4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline: A Comprehensive Overview

4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline is a complex organic compound with the CAS number 2228903-85-1. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a substituted aniline moiety, a diethylamine group, and a methoxy substituent. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline is defined by its aromatic ring, which is substituted with three key functional groups: the amino group (-NH), the diethylamino group (-N(CH₂CH₃)₂), and the methoxy group (-OCH₃). These substituents contribute to the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the importance of these functional groups in determining the compound's behavior in different chemical environments.

The synthesis of 4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline involves a series of multi-step reactions, including nucleophilic substitutions, reductions, and coupling reactions. Researchers have optimized these synthetic pathways to improve yield and purity. For instance, a study published in 2023 demonstrated a novel method for synthesizing this compound using microwave-assisted chemistry, which significantly reduced reaction time while maintaining high product quality.

In terms of applications, 4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline has shown promise in the development of new pharmaceutical agents. Its amino groups make it a valuable precursor for peptide synthesis and drug delivery systems. Additionally, the compound's methoxy group enhances its lipophilicity, making it suitable for use in formulations that require targeted drug delivery.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties of 4-(3-Aminoprop-1-en-2-yl)-N,N-Diethyl-3-Methoxyaniline. Using density functional theory (DFT), scientists have mapped the compound's molecular orbitals and identified key sites for reactivity. These insights are expected to guide future research into its potential as a building block for advanced materials.

The environmental impact of 4-(3-Aminoprop-1-en-2-yll-N,N-Diethyl-S-Methoxyaniline has also been a topic of interest. Studies have shown that the compound undergoes biodegradation under specific conditions, which is critical for assessing its environmental safety. Regulatory agencies are closely monitoring these findings to ensure that industrial applications align with sustainability goals.

In conclusion, 4-(3-Aminoprop-l-en-S-yll-N,N-Diethyl-S-Methoxyaniline is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for research in various fields. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.